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Compound of Interest

4-Fluoro-2-(trifluoromethyl)benzoyl
Compound Name:
chloride

Cat. No.: B064399

An In-depth Technical Guide to 4-Fluoro-2-(trifluoromethyl)benzoyl chloride

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
applications, and safety information for 4-Fluoro-2-(trifluoromethyl)benzoyl chloride, a key
intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.
This document is intended for researchers, chemists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Structure

4-Fluoro-2-(trifluoromethyl)benzoyl chloride is a substituted aromatic acyl chloride. The
presence of both a fluorine atom and a trifluoromethyl group on the benzene ring significantly
influences its reactivity and the properties of its derivatives. The trifluoromethyl group, a strong
electron-withdrawing group, enhances the electrophilic character of the acyl chloride, making it
a highly effective acylation reagent.[1]

Table 1: Identification and Registration Data
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Identifier Value

4-Fluoro-2-(trifluoromethyl)benzoyl

IUPAC Name
chloride
CAS Number 189807-21-4[1][2][3]
Molecular Formula CsHsCIF20[1][2]
Linear Formula FCesH3(CF3)COCI[3]
Synonyms a,a,a,4-Tetrafluoro-o-toluoyl chloride[1]
MDL Number MFCD00236215[1], MFCD00061158[2][3]
PubChem CID 605680[1]
inChi 1S/C8H3CIF40/c9-7(14)5-2-1-4(10)3-
6(5)8(11,12)13/h1-3H[3]
InChl Key OEYHURRIOWWRMD-UHFFFAOYSA-N[3]

| SMILES | Fclece(C(Cl)=0)c(c1)C(F)(F)F[3] |

Physicochemical Properties

The compound is typically a colorless to light yellow liquid under standard conditions.[1][4] It is
sensitive to moisture and reacts with water.[2][4]

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Weight 226.55 g/mol [1]
Appearance Colorlfass- to almost colorless o
clear liquid

Boiling Point 157 °C (lit.) [11[31[5]
Density 1.495 g/mL at 25 °C (lit.) [31[5]
Refractive Index n20/D 1.468 (lit.) [3][5]
Water Solubility Not miscible [415]

| Storage Temperature | 2-8°C |[1][3][4] |

Reactivity and Stability

Stability: The product is stable under normal handling and storage conditions.[2] It is, however,
sensitive to moisture.[4] Recommended storage is in a dry, cool, and well-ventilated place,
preferably under an inert atmosphere.[6]

Reactivity: As an acyl chloride, it is a reactive compound.
» Reaction with Water: It reacts with water, which can generate heat and gases.[2]

¢ Acylation Reactions: The enhanced electrophilic character due to the trifluoromethyl group
makes it an excellent reagent for acylation reactions.[1]

¢ Reaction with Metals: Upon exposure to water, it can react with some metals to release
highly flammable hydrogen gas.[2]

Applications in Synthesis

4-Fluoro-2-(trifluoromethyl)benzoyl chloride is a versatile building block in organic
synthesis, valued for its ability to introduce fluorinated moieties into molecules, which can
enhance biological activity and improve physicochemical properties.[1]
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» Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals. The unique fluorinated structure is often used to modulate properties like
metabolic stability, lipophilicity, and binding affinity of drug candidates.[1]

o Agrochemicals: It is used in the formulation of modern agrochemicals, including selective
herbicides and potent pesticides, contributing to improved efficacy.[1]

* Materials Science: This compound is also utilized in the development of advanced materials
and specialty chemicals. It can be used to modify polymer structures, creating materials with
tailored characteristics.[1]
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Caption: Logical relationship of 4-Fluoro-2-(trifluoromethyl)benzoyl chloride to its
applications.

Experimental Protocols

While a specific, detailed synthesis protocol for 4-Fluoro-2-(trifluoromethyl)benzoyl chloride
IS not publicly available, a general and widely used method for preparing benzoyl chlorides is
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the reaction of the corresponding benzoic acid with a chlorinating agent.
General Synthesis of Benzoyl Chlorides from Benzoic Acids

This protocol describes a common laboratory procedure for the conversion of a substituted
benzoic acid to its corresponding benzoyl chloride using oxalyl chloride or thionyl chloride.

Materials:

4-Fluoro-2-(trifluoromethyl)benzoic acid

Oxaly! chloride (or Thionyl chloride)

Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
N,N-Dimethylformamide (DMF, catalytic amount)

Round-bottom flask

Magnetic stirrer

Reflux condenser with a drying tube (or inert gas inlet)

Addition funnel

Procedure:

Setup: Assemble a dry round-bottom flask with a magnetic stir bar and an addition funnel
under an inert atmosphere (e.g., nitrogen or argon).

Dissolution: Dissolve the starting material, 4-Fluoro-2-(trifluoromethyl)benzoic acid, in an
anhydrous solvent like DCM.

Catalyst Addition: Add a catalytic amount (a few drops) of DMF to the solution.

Chlorination: Slowly add the chlorinating agent (e.g., oxalyl chloride, ~1.1-1.5 equivalents) to
the stirred solution at a controlled temperature (often starting at 0 °C and allowing it to warm
to room temperature).
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o Reaction: Stir the mixture at room temperature for several hours or until the reaction is
complete (monitoring by TLC or gas evolution ceases).

o Work-up: Carefully remove the solvent and any excess reagent under reduced pressure.

 Purification: The resulting crude 4-Fluoro-2-(trifluoromethyl)benzoyl chloride can be
purified by fractional distillation under reduced pressure to yield the final product.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b064399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Dry Glassware
(Inert Atmosphere)
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in anhydrous solvent)

:

2. Add Catalyst
(1-2 drops of DMF)

:

3. Add Chlorinating Agent
(e.g., Oxalyl Chloride, dropwise at 0°C)

:

4. Reaction
(Stir at room temp for 2-18h)

l
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(Remove solvent/excess reagent
under reduced pressure)

:

6. Purification
(Vacuum Distillation)

End Product:
4-Fluoro-2-(trifluoromethyl)benzoyl chloride

Click to download full resolution via product page

Caption: Generalized experimental workflow for the synthesis of benzoyl chlorides.
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Safety and Handling

4-Fluoro-2-(trifluoromethyl)benzoyl chloride is a corrosive and hazardous chemical that
requires careful handling in a well-ventilated area, preferably a chemical fume hood.

Table 3: Safety and Hazard Information

Hazard Type GHS Classification Details
] ] o Flash Point: 85 °C (185 °F)
Physical Hazard Combustible Liquid
- closed cup[3]
Category 1A/1B: Causes
Health Hazard Skin Corrosion / Irritation severe skin burns and eye

damage[2][3][7]

] Category 1: Causes serious
Serious Eye Damage
eye damage[2][7]

| | Respiratory Irritation | STOT SE 3: May cause respiratory irritation[2] |

GHS Information:

Pictograms: GHSO05 (Corrosion), GHS07 (Exclamation Mark)[2][3]
 Signal Word:Danger[2][3]

e Hazard Statements: H314 (Causes severe skin burns and eye damage), H335 (May cause
respiratory irritation), H227 (Combustible liquid).[2]

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P303+P361+P353 (IF ON SKIN...), P305+P351+P338 (IF IN
EYES...), P405 (Store locked up).[3][5]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Use chemical safety goggles and a face shield.[2]

e Hand Protection: Wear appropriate chemical-resistant gloves.[2]
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» Skin and Body Protection: Wear suitable protective clothing.[2]

e Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent
medical attention.[7][8]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
plenty of water. Seek immediate medical attention.[7][8]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician
immediately.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Fluoro-2-(trifluoromethyl)benzoyl chloride chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064399#4-fluoro-2-trifluoromethyl-benzoyl-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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